Cas no 204656-20-2 (Liraglutide)

• Product Name: Liraglutide
• CAS No: 204656-20-2
• MF: C₁₇₂H₂₆₅N₄₃O₅₁
• MW: 3751.20204138756
• CID: 836174
• Update Time: 2025-06-19

Liraglutide Chemical and Physical Properties

Names and Identifiers

• Liraglutide
• GLP-1
• Liraglutide injection
• Liraglutida [INN-Spanish]
• Liraglutidum [INN-Latin]
• NN 2211
• NN-2211
• UNII-839I73S42A
• NNC 90-1170
• Victoza
• NN2211
• Liraglutidum
• Liraglutida
• Saxenda
• Liraglutide [USAN:INN:BAN:JAN]
• GTPL1133
• A16115
• N(sup 26)-(Hexadec

• Inchi： 1S/C172H265N43O51/c1-18-20-21-22-23-24-25-26-27-28-29-30-37-53-129(224)195-116(170(265)266)59-64-128(223)180-68-41-40-50-111(153(248)199-115(62-67-135(232)233)154(249)204-120(73-100-44-33-31-34-45-100)159(254)214-140(93(11)19-2)167(262)192-97(15)146(241)201-122(76-103-79-183-108-49-39-38-48-106(103)108)157(252)203-118(72-90(5)6)158(253)212-138(91(7)8)165(260)200-110(52-43-70-182-172(177)178)149(244)184-81-130(225)193-109(51-42-69-181-171(175)176)148(243)187-84-137(236)237)196-144(239)95(13)189-143(238)94(12)191-152(247)114(58-63-127(174)222)194-131(226)82-185-151(246)113(61-66-134(230)231)198-155(250)117(71-89(3)4)202-156(251)119(75-102-54-56-105(221)57-55-102)205-162(257)124(85-216)208-164(259)126(87-218)209-166(261)139(92(9)10)213-161(256)123(78-136(234)235)206-163(258)125(86-217)210-169(264)142(99(17)220)215-160(255)121(74-101-46-35-32-36-47-101)207-168(263)141(98(16)219)211-132(227)83-186-150(245)112(60-65-133(228)229)197-145(240)96(14)190-147(242)107(173)77-104-80-179-88-188-104/h31-36,38-39,44-49,54-57,79-80,88-99,107,109-126,138-142,183,216-221H,18-30,37,40-43,50-53,58-78,81-87,173H2,1-17H3,(H2,174,222)(H,179,188)(H,180,223)(H,184,244)(H,185,246)(H,186,245)(H,187,243)(H,189,238)(H,190,242)(H,191,247)(H,192,262)(H,193,225)(H,194,226)(H,195,224)(H,196,239)(H,197,240)(H,198,250)(H,199,248)(H,200,260)(H,201,241)(H,202,251)(H,203,252)(H,204,249)(H,205,257)(H,206,258)(H,207,263)(H,208,259)(H,209,261)(H,210,264)(H,211,227)(H,212,253)(H,213,256)(H,214,254)(H,215,255)(H,228,229)(H,230,231)(H,232,233)(H,234,235)(H,236,237)(H,265,266)(H4,175,176,181)(H4,177,178,182)/t93-,94-,95-,96-,97-,98+,99+,107-,109-,110-,111-,112-,113-,114-,115-,116-,117-,118-,119-,120-,121-,122-,123-,124-,125-,126-,138-,139-,140-,141-,142-/m0/s1
• InChI Key： YSDQQAXHVYUZIW-QCIJIYAXSA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](C)NC([C@H]([C@@H](C)CC)NC([C@H](CC1C=CC=CC=1)NC([C@H](CCC(=O)O)NC([C@H](CCCCNC(CC[C@@H](C(=O)O)NC(CCCCCCCCCCCCCCC)=O)=O)NC([C@H](C)NC([C@H](C)NC([C@H](CCC(N)=O)NC(CNC([C@H](CCC(=O)O)NC([C@H](CC(C)C)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CO)NC([C@H](CO)NC([C@H](C(C)C)NC([C@H](CC(=O)O)NC([C@H](CO)NC([C@H]([C@@H](C)O)NC([C@H](CC1C=CC=CC=1)NC([C@H]([C@@H](C)O)NC(CNC([C@H](CCC(=O)O)NC([C@H](C)NC([C@H](CC1=CN=CN1)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)N[C@H](C(N[C@H](C(NCC(N[C@H](C(NCC(=O)O)=O)CCCNC(=N)N)=O)=O)CCCNC(=N)N)=O)C(C)C

Computed Properties

• Exact Mass: 3748.95000
• Hydrogen Bond Donor Count: 54
• Hydrogen Bond Acceptor Count: 55
• Heavy Atom Count: 266
• Rotatable Bond Count: 132
• Complexity: 8760
• Topological Polar Surface Area: 1510

Experimental Properties

• PSA: 1513.76000
• LogP: 6.12960

Liraglutide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Protect from light Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides
• Other Chemical Reagents

Additional information on Liraglutide

Introduction to Liraglutide (CAS No. 204656-20-2) and Its Recent Research Developments

Liraglutide, a synthetic peptide analog of the naturally occurring hormone GLP-1 (glucagon-like peptide-1), is a widely recognized therapeutic agent primarily utilized in the management of type 2 diabetes mellitus. With the CAS number CAS No. 204656-20-2, this compound has garnered significant attention in the pharmaceutical industry due to its potent effects on glucose homeostasis and weight management. The mechanism of action of Liraglutide revolves around its ability to stimulate insulin secretion in a glucose-dependent manner, suppress glucagon release, slow gastric emptying, and enhance satiety, thereby contributing to improved glycemic control and reduced caloric intake.

The development of Liraglutide has been a cornerstone in the field of pharmacotherapy for metabolic disorders. Initially approved under the brand name Saxenda for chronic weight management and Byetta for diabetes treatment, Liraglutide has since been associated with numerous clinical trials and research studies that have expanded its therapeutic applications. Recent advancements in the understanding of Liraglutide’s pharmacological profile have highlighted its potential in addressing not only metabolic syndrome but also other conditions such as non-alcoholic fatty liver disease (NAFLD) and cardiovascular risk reduction.

One of the most compelling aspects of Liraglutide is its impact on weight loss, which has been observed across various patient populations. Studies have demonstrated that Liraglutide can induce significant reductions in body weight by acting on central nervous system receptors that regulate appetite. This effect is particularly noteworthy for individuals with obesity or overweight who have struggled with traditional weight loss interventions. The sustained receptor activation by Liraglutide leads to prolonged feelings of fullness, thereby reducing overall food consumption.

The safety profile of Liraglutide has also been extensively evaluated through rigorous clinical trials. While generally well-tolerated, common side effects include nausea, vomiting, diarrhea, and constipation, which are often transient and diminish over time as the body adapts to the medication. More serious adverse effects, such as pancreatitis, have been reported but are relatively rare. Ongoing research continues to monitor and refine dosing regimens to minimize risks while maximizing therapeutic benefits.

Recent research has delved into the potential of Liraglutide beyond its primary indications. For instance, studies have explored its role in mitigating liver fat accumulation in patients with NAFLD. The anti-inflammatory and metabolic effects of Liraglutide may contribute to improved liver function by reducing fat deposits and enhancing insulin sensitivity. This opens up new avenues for treating liver diseases that are closely linked to metabolic dysfunction.

The cardiovascular benefits of Liraglutide have also been a focus of recent investigations. Clinical trials have shown that patients treated with Liraglutide exhibit improvements in various cardiovascular risk factors, including blood pressure, lipid profiles, and markers of inflammation. These findings suggest that Liraglutide may offer additional protective effects beyond glucose control, making it a valuable therapeutic option for patients with comorbid cardiovascular conditions.

From a chemical perspective, the synthesis and structural optimization of Liraglutide have been subjects of considerable interest. The development of stable analogs with enhanced pharmacokinetic properties has allowed for more convenient dosing schedules and improved patient compliance. Advances in peptide manufacturing technologies have further facilitated the production of high-purity Liraglutide formulations suitable for clinical use.

The future directions of Liraglutide research are likely to expand into novel therapeutic domains. Investigating its potential role in neurodegenerative diseases, such as Alzheimer’s disease, is an emerging area that warrants further exploration. The ability of Liraglutide to modulate neuroinflammation and enhance synaptic plasticity may offer promising insights into treating cognitive impairments associated with aging.

In conclusion, Liraglutide (CAS No. 204656-20-2) represents a significant advancement in the management of metabolic disorders due to its multifaceted pharmacological actions. Its efficacy in improving glycemic control, promoting weight loss, and addressing associated comorbidities underscores its importance as a therapeutic agent. As ongoing research continues to uncover new applications and refine treatment protocols, Liraglutide is poised to remain at the forefront of pharmacological interventions for metabolic health.